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Introduction
ERB-196, also known as WAY-202196, is a potent and selective synthetic non-steroidal agonist

for the Estrogen Receptor β (ERβ). With a 78-fold selectivity for ERβ over ERα, ERB-196 has

been a subject of interest for its potential therapeutic applications, particularly in the context of

inflammatory diseases.[1][2] Research has demonstrated its significant protective effects in

preclinical models of severe inflammation and sepsis. This technical guide provides a

comprehensive overview of the current understanding of ERB-196's effects on the

inflammatory response, consolidating available quantitative data, detailing experimental

protocols, and visualizing the implicated signaling pathways. While development of ERB-196
was discontinued, the study of its mechanisms provides valuable insights into the role of ERβ

in inflammation and for the development of future selective ERβ agonists.[1][2]

Quantitative Data on the Anti-Inflammatory Effects
of ERB-196
The anti-inflammatory efficacy of ERB-196 has been primarily evaluated in in vivo models of

sepsis. The following tables summarize the key quantitative findings from these studies.
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Model Organism Treatment
Outcome

Measure
Result p-value Reference

Neutropeni

c Rat

Model of

Pseudomo

nas

aeruginosa

Sepsis

Sprague-

Dawley

Rats

ERB-196

(50 mg/kg,

daily,

orogastric)

vs. Vehicle

Control

Survival

Rate

83% (ERB-

196) vs.

25%

(Control)

< 0.05 [1]

Cecal

Ligation

and

Puncture

(CLP)

Model

BALB/c

Mice

ERB-196

(50 mg/kg,

multiple

oral doses)

vs. Vehicle

Control

Survival

Rate

83% (ERB-

196) vs.

0%

(Control)

< 0.05 [1]

Model Organism Treatment

Inflammat

ory

Marker

Measurem

ent

Location

Result Reference

Cecal

Ligation

and

Puncture

(CLP)

Model

BALB/c

Mice

ERB-196

(50 mg/kg,

multiple

oral doses)

vs. Vehicle

Control

Interleukin-

6 (IL-6)

Peritoneal

Fluid

Significantl

y Reduced
[1]

Cecal

Ligation

and

Puncture

(CLP)

Model

BALB/c

Mice

ERB-196

(50 mg/kg,

multiple

oral doses)

vs. Vehicle

Control

Tumor

Necrosis

Factor-α

(TNF-α)

Peritoneal

Fluid

Significantl

y Reduced
[1]

Core Signaling Pathways Modulated by ERB-196

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3875787/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3875787/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3875787/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3875787/
https://www.benchchem.com/product/b1239775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The anti-inflammatory effects of ERβ agonists like ERB-196 are believed to be mediated

through the modulation of key inflammatory signaling pathways, primarily the Nuclear Factor-

kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway
The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the

transcription of numerous pro-inflammatory genes, including those for cytokines, chemokines,

and adhesion molecules. ERβ activation has been shown to suppress NF-κB signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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